Cas no 1361684-38-9 (C-(2,2',3',5'-Tetrachlorobiphenyl-3-yl)-methylamine)

• Product Name: C-(2,2',3',5'-Tetrachlorobiphenyl-3-yl)-methylamine
• CAS No: 1361684-38-9
• MF: C₁₃H₉Cl₄N
• MW: 321.029259443283
• CID: 4790543
• Update Time: 2025-06-09

C-(2,2',3',5'-Tetrachlorobiphenyl-3-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(2,2',3',5'-Tetrachlorobiphenyl-3-yl)-methylamine

• Inchi： 1S/C13H9Cl4N/c14-8-4-10(13(17)11(15)5-8)9-3-1-2-7(6-18)12(9)16/h1-5H,6,18H2
• InChI Key： PNRKSYFJONUQHQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC=C1C1C=C(C=C(C=1Cl)Cl)Cl)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 5
• Topological Polar Surface Area: 26

Additional information on C-(2,2',3',5'-Tetrachlorobiphenyl-3-yl)-methylamine

Introduction to C-(2,2',3',5'-Tetrachlorobiphenyl-3-yl)-methylamine (CAS No. 1361684-38-9)

C-(2,2',3',5'-Tetrachlorobiphenyl-3-yl)-methylamine (CAS No. 1361684-38-9) is a complex organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound is characterized by its unique structure, which includes a tetrachlorinated biphenyl moiety and a methylamine group. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The molecular formula of C-(2,2',3',5'-Tetrachlorobiphenyl-3-yl)-methylamine is C₁₅H₁₁Cl₄N, and its molecular weight is approximately 340.04 g/mol. The compound's structure consists of two benzene rings connected by a single bond, with four chlorine atoms substituting at the 2, 2', 3', and 5' positions. The methylamine group is attached to the 3-position of one of the benzene rings, contributing to its unique chemical reactivity and biological activity.

In recent years, the study of C-(2,2',3',5'-Tetrachlorobiphenyl-3-yl)-methylamine has been driven by its potential applications in various fields. One of the primary areas of interest is its role in pharmaceutical research. The compound's ability to interact with specific biological targets has led to its evaluation as a potential therapeutic agent for various diseases. For instance, preliminary studies have shown that it can modulate certain receptors and enzymes involved in neurodegenerative disorders and cancer.

From a chemical perspective, C-(2,2',3',5'-Tetrachlorobiphenyl-3-yl)-methylamine exhibits interesting reactivity patterns. Its tetrachlorinated biphenyl moiety makes it highly resistant to degradation by common environmental processes, which can be both an advantage and a challenge in different contexts. In synthetic chemistry, this stability allows for the compound to serve as a robust building block in the synthesis of more complex molecules. However, it also raises concerns about its environmental persistence and potential bioaccumulation.

The biological activity of C-(2,2',3',5'-Tetrachlorobiphenyl-3-yl)-methylamine has been explored through various in vitro and in vivo studies. Research has shown that it can interact with specific protein targets, such as G-protein coupled receptors (GPCRs) and ion channels. These interactions can lead to modulations in cellular signaling pathways, which may have therapeutic implications. For example, studies have demonstrated that the compound can inhibit the activity of certain enzymes involved in inflammatory responses, suggesting its potential use as an anti-inflammatory agent.

In addition to its potential therapeutic applications, C-(2,2',3',5'-Tetrachlorobiphenyl-3-yl)-methylamine has also been studied for its environmental impact. Due to its structural similarity to polychlorinated biphenyls (PCBs), which are known environmental pollutants, there is ongoing research to understand its fate and effects in the environment. Preliminary findings suggest that while it shares some properties with PCBs, it may have different degradation pathways and bioaccumulation profiles.

The synthesis of C-(2,2',3',5'-Tetrachlorobiphenyl-3-yl)-methylamine involves several steps and requires careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions and coupling reactions using transition metal catalysts. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound.

In conclusion, C-(2,2',3',5'-Tetrachlorobiphenyl-3-yl)-methylamine (CAS No. 1361684-38-9) is a multifaceted compound with significant potential in both pharmaceutical and environmental research. Its unique chemical structure and biological activity make it an important subject for further investigation. As research continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in the scientific community.